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Compound of Interest

Compound Name: Disperse Yellow 39

CAS No.: 2229825-63-0

Cat. No.: B16378903

Get Quote

For researchers, scientists, and drug development professionals, understanding the

photostability of chemical compounds is paramount. In the realm of textile chemistry, the

durability of a dye's color under light exposure is a critical performance metric. This guide

provides an objective comparison of the photostability of Disperse Yellow 39 against other

commercially significant disperse dyes, supported by experimental data and standardized

testing protocols.

Disperse dyes are a class of synthetic dyes with low water solubility, primarily used for dyeing

hydrophobic fibers such as polyester and acetate. Their performance, particularly their

resistance to fading upon exposure to light, is a key factor in their selection for various

applications. Disperse Yellow 39, a methine-class dye, is valued for its bright yellow hue. This

guide evaluates its photostability in comparison to dyes from other chemical classes, namely

azo and anthraquinone dyes, which are also widely used in the industry.

Comparative Photostability Data
The lightfastness of a dye is a measure of its ability to resist fading when exposed to light. It is

commonly rated on a scale of 1 to 8, with 8 indicating the highest fastness. The following table
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summarizes the lightfastness ratings of Disperse Yellow 39 and other selected disperse dyes,

as determined by standardized testing methods.

Dye Name C.I. Name Chemical Class
Lightfastness
Rating (ISO)

Disperse Yellow 39 480095 Methine 7[1]

Disperse Blue 54 61113 Anthraquinone 7[2]

Disperse Red 60 60756 Anthraquinone 6-7[2]

Disperse Blue 79 11345 Monoazo 5-6[2]

Analysis: Disperse Yellow 39, with a lightfastness rating of 7, demonstrates excellent

resistance to fading, comparable to the high-performance anthraquinone dye, Disperse Blue

54.[1][2] Anthraquinone dyes are generally recognized for their superior lightfastness due to

their stable chemical structure.[2] In contrast, the monoazo dye, Disperse Blue 79, exhibits a

lower lightfastness rating of 5-6, which is a common characteristic of many azo disperse dyes.

[2]

Experimental Protocols
The evaluation of a dye's photostability is conducted under controlled laboratory conditions to

ensure reproducibility and comparability of results. The most widely accepted international

standards for testing the colorfastness to light of textiles are ISO 105-B02 and AATCC Test

Method 16.

ISO 105-B02: Colour fastness to artificial light: Xenon
arc fading lamp test
This standard specifies the methodology for determining the resistance of the color of textiles

to an artificial light source that simulates natural daylight (D65).[3][4]

Apparatus:

A xenon arc lamp apparatus is used as the light source.[5]
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The apparatus is equipped with filters to ensure the spectral distribution of the light closely

matches that of natural daylight.

Controlled conditions of temperature and humidity are maintained within the test chamber.[3]

Procedure:

A specimen of the dyed textile is prepared and mounted on a sample holder.

A set of blue wool references, which are eight standardized blue wool cloths with known

lightfastness, are also mounted.[3][5]

The specimen and the blue wool references are simultaneously exposed to the xenon arc

light under the specified conditions.

The exposure is continued until a specified amount of fading is observed on the test

specimen or the blue wool references.

The lightfastness of the specimen is then assessed by comparing the change in its color to

the fading of the blue wool references. The rating is assigned based on which blue wool

reference shows a similar degree of fading.[5]

AATCC Test Method 16: Colorfastness to Light
This method from the American Association of Textile Chemists and Colorists also provides

procedures for determining the colorfastness of textiles to light.[6][7] It includes several options

that differ in the light source and exposure conditions. The most common option for simulating

natural daylight utilizes a xenon arc lamp.

Key aspects of the procedure are similar to ISO 105-B02:

Use of a xenon arc lamp as the light source.[6]

Simultaneous exposure of the test specimen and a set of AATCC Blue Wool Lightfastness

Standards.

Evaluation of color change against the AATCC Gray Scale for Color Change.[6]
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The lightfastness is rated on a scale of 1 to 8.

Visualization of Experimental Workflow and
Photodegradation Pathways
To better illustrate the processes involved in photostability testing and the underlying chemical

changes, the following diagrams are provided.
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Caption: Workflow for determining lightfastness according to ISO 105-B02.

Dye Molecule Photoexcitation Degradation Pathways

Dye Chromophore Excited State Dye*Light (hν) Reaction with O₂, H₂O, etc. Degradation Products (Colorless)
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Caption: General signaling pathway for the photodegradation of a dye molecule.

Conclusion
The photostability of Disperse Yellow 39 is excellent, with a lightfastness rating of 7 on the

ISO scale, placing it on par with high-performance anthraquinone dyes. This makes it a suitable

choice for applications where high resistance to light-induced fading is a critical requirement.

The comparison with other dye classes highlights the importance of chemical structure in

determining the photostability of disperse dyes. For researchers and professionals in fields

where color stability is crucial, understanding these differences and the standardized methods

for their evaluation is essential for making informed material selections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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